Cas no 792969-86-9 (1H-Pyrazole-5-carboxamide,3-methyl-1-(1-methylethyl)-4-nitro-)

• Product Name: 1H-Pyrazole-5-carboxamide,3-methyl-1-(1-methylethyl)-4-nitro-
• CAS No: 792969-86-9
• MF: C₈H₁₂N₄O₃
• MW: 212.205881118774
• CID: 556143
• PubChem ID: 45097303
• Update Time: 2025-04-19

1H-Pyrazole-5-carboxamide,3-methyl-1-(1-methylethyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxamide,3-methyl-1-(1-methylethyl)-4-nitro-
• 1H-Pyrazole-5-carboxamide,3-methyl-1-(1-methylethyl)-4-nitro-(9CI)
• 792969-86-9
• 1-Isopropyl-3-methyl-4-nitro-1H-pyrazole-5-carboxamide

• Inchi： 1S/C8H12N4O3/c1-4(2)11-7(8(9)13)6(12(14)15)5(3)10-11/h4H,1-3H3,(H2,9,13)
• InChI Key： CRYTUJOOZZVOTO-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C(C)=NN1C(C)C)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 212.091
• Monoisotopic Mass: 212.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2
• XLogP3: 0.4